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4,4'-Bis(2-benzoxazolyl)stilbene 4,4'-Bis(2-benzoxazolyl)stilbene 4,4′-Bis(2-benzoxazolyl)stilbene (BBS) is reported to exhibit consistently high absolute fluorescence quantum yields and a monoexponential lifetime in solutions. The photophysics of BBS dispersed in poly(propylene) (PP) films has been investigated. BBS is reported as a food-grade dye. BBS is also reported as excimer-forming, photoluminescent chromophore.
Brand Name: Vulcanchem
CAS No.: 1533-45-5
VCID: VC20945203
InChI: InChI=1S/C28H18N2O2/c1-3-7-25-23(5-1)29-27(31-25)21-15-11-19(12-16-21)9-10-20-13-17-22(18-14-20)28-30-24-6-2-4-8-26(24)32-28/h1-18H/b10-9+
SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)C=CC4=CC=C(C=C4)C5=NC6=CC=CC=C6O5
Molecular Formula: C28H18N2O2
Molecular Weight: 414.5 g/mol

4,4'-Bis(2-benzoxazolyl)stilbene

CAS No.: 1533-45-5

Cat. No.: VC20945203

Molecular Formula: C28H18N2O2

Molecular Weight: 414.5 g/mol

* For research use only. Not for human or veterinary use.

4,4'-Bis(2-benzoxazolyl)stilbene - 1533-45-5

Specification

Description 4,4′-Bis(2-benzoxazolyl)stilbene (BBS) is reported to exhibit consistently high absolute fluorescence quantum yields and a monoexponential lifetime in solutions. The photophysics of BBS dispersed in poly(propylene) (PP) films has been investigated. BBS is reported as a food-grade dye. BBS is also reported as excimer-forming, photoluminescent chromophore.
CAS No. 1533-45-5
Molecular Formula C28H18N2O2
Molecular Weight 414.5 g/mol
IUPAC Name 2-[4-[(E)-2-[4-(1,3-benzoxazol-2-yl)phenyl]ethenyl]phenyl]-1,3-benzoxazole
Standard InChI InChI=1S/C28H18N2O2/c1-3-7-25-23(5-1)29-27(31-25)21-15-11-19(12-16-21)9-10-20-13-17-22(18-14-20)28-30-24-6-2-4-8-26(24)32-28/h1-18H/b10-9+
Standard InChI Key ORACIQIJMCYPHQ-MDZDMXLPSA-N
Isomeric SMILES C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)/C=C/C4=CC=C(C=C4)C5=NC6=CC=CC=C6O5
SMILES C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)C=CC4=CC=C(C=C4)C5=NC6=CC=CC=C6O5
Canonical SMILES C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)C=CC4=CC=C(C=C4)C5=NC6=CC=CC=C6O5
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